Cas no 1891229-50-7 (4-(5-amino-1-methyl-1H-pyrazol-3-yl)benzene-1,3-diol)

• Product Name: 4-(5-amino-1-methyl-1H-pyrazol-3-yl)benzene-1,3-diol
• CAS No: 1891229-50-7
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 6343244
• PubChem ID: 136998653
• Update Time: 2025-05-21

4-(5-amino-1-methyl-1H-pyrazol-3-yl)benzene-1,3-diol Chemical and Physical Properties

Names and Identifiers

• 4-(5-amino-1-methyl-1H-pyrazol-3-yl)benzene-1,3-diol
• EN300-1764796
• 1891229-50-7

• Inchi： 1S/C10H11N3O2/c1-13-10(11)5-8(12-13)7-3-2-6(14)4-9(7)15/h2-5,14-15H,11H2,1H3
• InChI Key： GBPIFXSXVPSPHO-UHFFFAOYSA-N
• SMILES： OC1C=C(C=CC=1C1C=C(N)N(C)N=1)O

Computed Properties

• Exact Mass: 205.085126602g/mol
• Monoisotopic Mass: 205.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 84.3Ų

Additional information on 4-(5-amino-1-methyl-1H-pyrazol-3-yl)benzene-1,3-diol

Comprehensive Overview of 4-(5-amino-1-methyl-1H-pyrazol-3-yl)benzene-1,3-diol (CAS No. 1891229-50-7): Properties, Applications, and Market Insights

4-(5-amino-1-methyl-1H-pyrazol-3-yl)benzene-1,3-diol (CAS No. 1891229-50-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This compound, characterized by its unique pyrazole and benzene-1,3-diol structural motifs, exhibits versatile chemical properties that make it valuable for various applications. Researchers and industry professionals are increasingly exploring its potential due to its bioactive properties and compatibility with synthetic pathways.

The molecular structure of 4-(5-amino-1-methyl-1H-pyrazol-3-yl)benzene-1,3-diol combines a pyrazole ring with a dihydroxybenzene moiety, which contributes to its stability and reactivity. This structural feature allows it to participate in diverse chemical reactions, such as electrophilic substitutions and hydrogen bonding, making it a candidate for drug development and advanced material synthesis. Its CAS No. 1891229-50-7 is frequently searched in academic and industrial databases, reflecting its growing relevance.

One of the most prominent applications of 4-(5-amino-1-methyl-1H-pyrazol-3-yl)benzene-1,3-diol is in the field of medicinal chemistry. The compound's amino and hydroxyl functional groups enable it to interact with biological targets, potentially leading to the development of novel therapeutics. Recent studies have investigated its role as a scaffold for kinase inhibitors, which are critical in treating diseases like cancer and inflammatory disorders. This aligns with the current trend of targeting small-molecule inhibitors in drug discovery.

Beyond pharmaceuticals, 4-(5-amino-1-methyl-1H-pyrazol-3-yl)benzene-1,3-diol is also explored in material science. Its ability to form stable complexes with metals makes it useful in designing coordination polymers and catalysts. Researchers are particularly interested in its potential for creating photoactive materials, which could be applied in sensors or optoelectronic devices. This versatility positions the compound as a key player in the development of next-generation functional materials.

From a market perspective, the demand for 4-(5-amino-1-methyl-1H-pyrazol-3-yl)benzene-1,3-diol is steadily increasing, driven by advancements in drug discovery and material innovation. Suppliers and manufacturers are focusing on optimizing synthesis routes to improve yield and purity, addressing the needs of high-end research applications. The compound's CAS No. 1891229-50-7 is often referenced in procurement databases, highlighting its commercial significance.

In summary, 4-(5-amino-1-methyl-1H-pyrazol-3-yl)benzene-1,3-diol (CAS No. 1891229-50-7) is a multifaceted compound with broad applications in pharmaceuticals and advanced materials. Its unique structural features and reactivity profile make it a subject of ongoing research, aligning with industry trends toward targeted therapies and sustainable material design. As scientific understanding of this compound deepens, its role in innovation is expected to expand further.